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Compound of Interest

Compound Name: GNE-3511

Cat. No.: B1192984 Get Quote

Essential Safety and Logistical Information for Researchers and Drug Development

Professionals

The proper disposal of GNE-3511, a potent and selective dual leucine zipper kinase (DLK)

inhibitor, is critical to ensure laboratory safety and environmental protection. While some safety

data sheets (SDS) may classify GNE-3511 as a non-hazardous substance, other classifications

indicate it is severely hazardous to water. Therefore, a conservative approach, treating the

compound as hazardous waste, is strongly recommended. This document provides a step-by-

step guide for the safe handling and disposal of GNE-3511 in various forms.

Chemical and Physical Properties of GNE-3511
A summary of the key quantitative data for GNE-3511 is presented below. This information is

essential for understanding the compound's characteristics and for proper handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1192984?utm_src=pdf-interest
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1496581-76-0

Molecular Formula C₂₃H₂₆F₂N₆O

Molecular Weight 440.49 g/mol

Appearance Solid powder

Melting Point 130 - 132 °C (266 - 270 °F)

Solubility
Soluble in DMSO (up to 44 mg/mL); not soluble

in water.[1]

Water Hazard Class (WGK) WGK 3 (severely hazardous to water)

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Procedures
The following procedures are based on standard laboratory safety practices for chemical waste

disposal and should be adapted to comply with institutional and local regulations.

Unused or Expired Solid GNE-3511
Do not dispose of solid GNE-3511 in the regular trash.

Collect the solid waste in a clearly labeled, sealed container. The label should include the

chemical name ("GNE-3511"), CAS number, and a hazardous waste symbol.

Store the waste container in a designated hazardous waste accumulation area, away from

incompatible materials.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.

GNE-3511 Solutions
Do not pour GNE-3511 solutions, especially those containing DMSO, down the drain.[2]

GNE-3511 is classified as severely hazardous to water.
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Collect all liquid waste containing GNE-3511 in a dedicated, leak-proof, and sealed waste

container.

The container must be compatible with the solvent used (e.g., a polyethylene container for

DMSO solutions).

Label the liquid waste container with the chemical name ("GNE-3511"), the solvent used

(e.g., "in DMSO"), the approximate concentration, and a hazardous waste symbol.

Store the liquid waste container in a secondary containment bin in a designated hazardous

waste accumulation area.

Contact your institution's EHS department for pickup and disposal.

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that

have come into contact with GNE-3511 should be considered hazardous waste.

Collect these materials in a designated, sealed plastic bag or container.

Label the container as "GNE-3511 Contaminated Debris" and include the hazardous

waste symbol.

Dispose of the container through your institution's hazardous waste program.

Empty GNE-3511 Vials:

Thoroughly empty the vial of all contents.

Rinse the vial three times with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous liquid waste.

After rinsing, deface or remove the original label.[3]
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The rinsed and dried glass vial can then typically be disposed of in a designated glass

waste container.[3] Consult your institution's policy on the disposal of rinsed chemical

containers.

Contaminated Glassware (e.g., beakers, flasks):

Rinse the glassware with a suitable solvent to remove all traces of GNE-3511.

Collect the rinsate as hazardous liquid waste.

After thorough cleaning, the glassware can be reused or disposed of according to

standard laboratory procedures for non-contaminated glassware.

GNE-3511 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of GNE-
3511 waste.
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Caption: Decision workflow for the safe disposal of GNE-3511 waste streams.

Disclaimer: This information is intended as a guide and does not replace the specific protocols

and regulations of your institution. Always consult your institution's Environmental Health and

Safety (EHS) department for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192984#gne-3511-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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